1-(3,3,3-Trifluoropropyl)piperidine-4-carboxylic acid

• Molecular Formula: C9H14F3NO2
• Molecular Weight: 225.21 g/mol
• IUPAC Name: 1-(3,3,3-trifluoropropyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C9H14F3NO2/c10-9(11,12)3-6-13-4-1-7(2-5-13)8(14)15/h7H,1-6H2,(H,14,15)
• InChI Key: DULVSTXUHPAQEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)CCC(F)(F)F

Description

1-(3,3,3-Trifluoropropyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C9H14F3NO2 and its molecular weight is 225.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 1-(3,3,3-trifluoropropyl)piperidine-4-carboxylate (3.30 g, 13.0 mmol) in THF (40 mL) and MeOH (40 mL) was added LiOH—H2O (1.64 g, 39.1 mmol). The reaction was allowed to stir for 15 h at which time the solution was filtered to remove undissolved solids and the filtrate concentrated. The resulting material was diluted with water (10 mL), made to pH 5 with HCl (conc), then concentrated in vacuo to yield a white solid (2.9 g, 150%). Mass Spectrum: Calcd for C9H15NF3O2(M+H): 226. Found: 226.